Cas no 2229076-00-8 (1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one
• CAS No: 2229076-00-8
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• CID: 6603429
• PubChem ID: 165981132
• Update Time: 2025-10-24

1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one
• 2229076-00-8
• EN300-1945320

• Inchi： 1S/C10H8F4O2/c1-16-8-5-7(11)3-2-6(8)4-9(15)10(12,13)14/h2-3,5H,4H2,1H3
• InChI Key： RLNFETWAEYYZKK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one

1,1,1-Trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one: A Comprehensive Overview of CAS No. 2229076-00-8

1,1,1-Trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one (CAS No. 2229076-00-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and substituted phenyl groups, which confer it with distinct chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various applications, including drug discovery and development.

The chemical structure of 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one is defined by its trifluoromethyl group (CF₃) and a 4-fluoro-2-methoxyphenyl substituent. These functional groups are known to influence the compound's solubility, stability, and reactivity, making it an interesting subject for both academic and industrial research. The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect, which can enhance the compound's lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their potential to improve pharmacokinetic properties and target selectivity. 1,1,1-Trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one is no exception. Studies have shown that this compound exhibits promising biological activity against various targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one can act as a potent inhibitor of specific enzymes involved in inflammatory responses.

The synthesis of 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable fluoroalkylating agent with a substituted phenyl ketone precursor. This approach allows for the efficient introduction of the trifluoromethyl group while maintaining the integrity of the phenyl substituent. The synthetic methods used to produce this compound are continuously being optimized to improve efficiency and reduce environmental impact.

Beyond its potential as a drug candidate, 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one has also been explored for its utility as an intermediate in the synthesis of other valuable compounds. Its unique chemical structure makes it a versatile building block for constructing more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a key intermediate in the synthesis of novel anti-cancer agents and anti-inflammatory drugs.

The pharmacological profile of 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one has been extensively studied using various in vitro and in vivo models. Preclinical studies have shown that this compound exhibits low toxicity and good bioavailability when administered orally or intravenously. These properties are crucial for its potential use as a therapeutic agent in clinical settings. Additionally, the compound's ability to cross the blood-brain barrier has been investigated in animal models, suggesting its potential for treating neurological disorders.

In the context of drug development, the optimization of pharmacokinetic properties is essential for ensuring the efficacy and safety of new therapeutic agents. Research on 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one has focused on improving its metabolic stability and reducing off-target effects. Techniques such as prodrug design and structural modifications have been employed to enhance these properties without compromising the compound's biological activity.

The environmental impact of chemical compounds used in pharmaceutical research is another important consideration. Studies have evaluated the biodegradability and ecotoxicity of 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one, with results indicating that it exhibits low environmental persistence and minimal adverse effects on aquatic organisms. These findings support its use in sustainable drug development practices.

In conclusion, 1,1,1-trifluoro-3-(4-fluoro-2-methoxyphenyl)propan-2-one (CAS No. 2229076-00-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent or intermediate in drug synthesis. Ongoing research continues to uncover new applications and optimize its properties for various medical uses.